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Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091 Get Quote

Technical Guide: Physical Properties of Ethyl 2-
butynoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Ethyl 2-
butynoate, specifically its boiling point and density. The information is presented to support

research and development activities where this compound is utilized.

Quantitative Data Summary
The physical properties of Ethyl 2-butynoate are summarized in the table below. These values

have been compiled from various sources and represent a range of experimentally determined

data.

Physical Property Value Conditions

Boiling Point 160-161 °C at 730 mmHg[1][2][3][4][5]

163 °C Not specified

160 °C Not specified[6]

Density 0.962 g/mL at 25 °C[1][2][3][4][5]

0.967 g/mL Not specified[6][7]
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Experimental Protocols
The following sections detail standard laboratory protocols for the determination of boiling point

and density of a liquid compound such as Ethyl 2-butynoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure surrounding the liquid.

2.1.1. Thiele Tube Method

This method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at

one end), heating source (e.g., Bunsen burner or hot plate), and mineral oil.

Procedure:

A small amount of Ethyl 2-butynoate (approximately 0.5 mL) is placed into the small test

tube.

The capillary tube is placed inside the test tube with its open end downwards.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing mineral oil, ensuring the oil level is

above the side arm to allow for proper convection.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[8]
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2.1.2. Simple Distillation Method

This method is suitable when a larger quantity of the liquid is available and purification is also

desired.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

A sample of Ethyl 2-butynoate (at least 5 mL) is placed in the distillation flask along with

a few boiling chips to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm leading to the condenser.

The liquid is heated to its boiling point.

The temperature is recorded when the vapor temperature stabilizes as the liquid

condenses and is collected in the receiving flask. This stable temperature is the boiling

point.[2] It is also important to record the atmospheric pressure at the time of the

measurement.

Determination of Density
Density is the mass of a substance per unit volume.

2.2.1. Direct Mass and Volume Measurement

This is a straightforward method for determining the density of a liquid.

Apparatus: Graduated cylinder (e.g., 10 mL or 25 mL) and an analytical balance.

Procedure:

The mass of a clean, dry graduated cylinder is measured and recorded.
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A known volume of Ethyl 2-butynoate is carefully transferred into the graduated cylinder.

The volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is measured and recorded.

The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.[1][4][9] For

higher accuracy, the measurements should be repeated and an average value calculated.

2.2.2. Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, which allows for a more

precise density determination.

Apparatus: Pycnometer (a small glass flask with a ground-glass stopper having a capillary

tube), analytical balance, and a constant temperature bath.

Procedure:

The mass of the clean and dry pycnometer is accurately determined.

The pycnometer is filled with Ethyl 2-butynoate, and the stopper is inserted. Excess liquid

that emerges from the capillary is carefully wiped off.

The mass of the pycnometer filled with the liquid is determined.

The mass of the liquid is calculated by subtraction.

The procedure is repeated with a reference liquid of known density (e.g., deionized water)

at the same temperature to accurately determine the volume of the pycnometer.

The density of Ethyl 2-butynoate is then calculated using the determined mass and the

calibrated volume of the pycnometer.

Workflow Visualization
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The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of Ethyl 2-butynoate.

Determination of Physical Properties of Ethyl 2-butynoate
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Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of Ethyl 2-butynoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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